Cas no 2228320-26-9 (1-2-(2,6-dichloropyridin-4-yl)ethylcyclopropan-1-amine)

• Product Name: 1-2-(2,6-dichloropyridin-4-yl)ethylcyclopropan-1-amine
• CAS No: 2228320-26-9
• MF: C₁₀H₁₂Cl₂N₂
• MW: 231.121680259705
• CID: 5953521
• PubChem ID: 165635990
• Update Time: 2025-10-05

1-2-(2,6-dichloropyridin-4-yl)ethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-2-(2,6-dichloropyridin-4-yl)ethylcyclopropan-1-amine
• EN300-1977971
• 1-[2-(2,6-dichloropyridin-4-yl)ethyl]cyclopropan-1-amine
• 2228320-26-9

• Inchi： 1S/C10H12Cl2N2/c11-8-5-7(6-9(12)14-8)1-2-10(13)3-4-10/h5-6H,1-4,13H2
• InChI Key： ASTLNRJQIJVXGR-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(N=1)Cl)CCC1(CC1)N

Computed Properties

• Exact Mass: 230.0377538g/mol
• Monoisotopic Mass: 230.0377538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 38.9Ų

Additional information on 1-2-(2,6-dichloropyridin-4-yl)ethylcyclopropan-1-amine

1-2-(2,6-Dichloropyridin-4-yl)ethylcyclopropan-1-amine: A Comprehensive Overview

The compound 1-2-(2,6-dichloropyridin-4-yl)ethylcyclopropan-1-amine, identified by the CAS number 2228320-26-9, is a structurally unique organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its cyclopropane ring, which is a three-membered carbon ring, and a substituted pyridine moiety. The presence of two chlorine atoms at the 2 and 6 positions of the pyridine ring introduces interesting electronic and steric properties, making this compound a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of cyclopropane-containing compounds in drug discovery. The unique strain energy associated with the cyclopropane ring can lead to favorable interactions with biological targets, such as enzymes and receptors. In the case of 1-2-(2,6-dichloropyridin-4-yl)ethylcyclopropan-1-amine, the cyclopropane moiety is directly attached to an amine group, which can act as a hydrogen bond donor or acceptor depending on the chemical environment. This feature makes the compound potentially useful in designing bioactive molecules with specific pharmacokinetic properties.

The synthesis of this compound typically involves multi-step reactions, often starting from readily available starting materials such as pyridine derivatives and cyclopropane precursors. One common approach is the nucleophilic substitution reaction, where the amine group acts as a nucleophile attacking an appropriate electrophilic center. The introduction of chlorine atoms at specific positions on the pyridine ring is achieved through chlorination reactions, which are carefully controlled to ensure regioselectivity. The overall synthesis process requires precise control over reaction conditions to achieve high yields and purity.

In terms of applications, 1-2-(2,6-dichloropyridin-4-yl)ethylcyclopropan-1-amine has shown promise in several areas. In pharmaceutical chemistry, it has been explored as a potential lead compound for developing drugs targeting various diseases. For instance, its ability to modulate enzyme activity has been studied in vitro, showing potential inhibitory effects on certain kinases involved in cancer progression. Additionally, its role as an intermediate in more complex molecule syntheses has been documented in recent research papers.

The structural versatility of this compound also makes it a valuable tool in materials science. Its ability to form stable complexes with metal ions has been investigated for applications in catalysis and sensor development. Researchers have reported that the presence of chlorine atoms enhances the ligand's ability to coordinate with transition metals, potentially leading to novel catalytic systems with improved efficiency.

From an environmental perspective, understanding the behavior of 1-2-(2,6-dichloropyridin-4-yl)ethylcyclopropan-1-amino compounds in natural systems is crucial for assessing their safety and sustainability. Recent eco-toxicological studies have focused on its biodegradation pathways and potential impact on aquatic ecosystems. These studies suggest that under certain conditions, the compound can undergo microbial degradation, reducing its environmental persistence.

In conclusion, 1-2-(2,6-dichloropyridin-4-yethyl)cyclopropanamine, CAS number 2228320–